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Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399

CAS Number: 1346601-46-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on Bis(2-propylheptyl) Phthalate-d4. This deuterated
internal standard is crucial for the accurate quantification of Bis(2-propylheptyl) Phthalate
(DPHP) and its metabolites in various biological matrices.

Core Physicochemical Properties

Bis(2-propylheptyl) Phthalate-d4 is a deuterated analog of DPHP, a high molecular weight
phthalate used as a plasticizer. The incorporation of four deuterium atoms on the benzene ring
provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based
analytical methods.
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Property Value Reference
CAS Number 1346601-46-4 [1]
Chemical Formula C28H42D404 [2]
Molecular Weight 450.69 g/mol
Appearance Colorless liquid [2]
Boiling Point ~330 °C (decomposition) [2]
Density ~0.984 g/cm3 [2]
Soluble in organic solvents
Solubility such as ethanol, ether, and [2]
dichloromethane.
1,2-Benzenedicarboxylic-d4
Acid 1,2-Bis(2-
Synonyms propylheptyl)ester-d4, Phthalic
Acid Bis(2-propylheptyl)ester-
d4
Synthesis

The synthesis of Bis(2-propylheptyl) Phthalate-d4 involves a two-step process. The first step

is the esterification of phthalic anhydride with 2-propylheptanol to produce the non-deuterated

DPHP. The second step is the introduction of deuterium atoms onto the phthalate ring.

A general preparation method involves:

« Esterification: Phthalic anhydride is reacted with 2-propylheptanol in a specific molar ratio

(e.q., 1:2.4 to 1:3.0)[3]. The reaction is typically carried out at elevated temperatures (180-

240 °C) in the presence of a catalyst and may involve the use of activated carbon[3]. The

reaction is monitored until the desired acid value is reached, followed by purification steps

including neutralization and dealcoholization[3].

o Deuteration: The resulting Bis(2-propylheptyl) Phthalate is then reacted with a deuterium

source, such as deuterium gas, to replace the four hydrogen atoms on the benzene ring with
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deuterium atoms|[2].
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Caption: Synthesis workflow for Bis(2-propylheptyl) Phthalate-d4.

Application in Human Biomonitoring and
Metabolism Studies

Bis(2-propylheptyl) Phthalate-d4 is an invaluable tool for human biomonitoring studies aimed
at assessing exposure to DPHP. It is primarily used as an internal standard in analytical
methods like Gas Chromatography-High Resolution Mass Spectrometry (GC-HRMS) and High-
Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) to
accurately quantify DPHP metabolites in urine samples.

Human Metabolism of DPHP

Studies involving the oral administration of DPHP-d4 to human volunteers have elucidated the
metabolic fate of DPHP. The major metabolic pathway involves the hydrolysis of one ester
linkage to form mono-(2-propylheptyl) phthalate (MPHP), followed by oxidation of the alkyl
chain. The primary urinary metabolites are oxidized products rather than the simple
monoester[4].

The major oxidized metabolites identified are:
e mono-2-(propyl-6-hydroxy-heptyl)-phthalate (OH-MPHP)
¢ mono-2-(propyl-6-oxoheptyl)-phthalate (oxo-MPHP)

e mono-2-(propyl-6-carboxy-hexyl)-phthalate (cx-MPHXxP)[5][6]
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Caption: Metabolic pathway of Bis(2-propylheptyl) Phthalate in humans.

Experimental Protocols

The following provides a generalized experimental protocol for the use of Bis(2-propylheptyl)
Phthalate-d4 as an internal standard in the analysis of DPHP metabolites in human urine.

Sample Preparation and Analysis Workflow
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Caption: Experimental workflow for DPHP metabolite analysis.

Detailed Methodologies

1. Human Volunteer Study Design (Example):
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e Volunteers are administered a single oral dose of approximately 50 mg of Bis(2-
propylheptyl) Phthalate-d4[5][7].

» Urine samples are collected over a 48-hour period post-dosing[5].
2. Sample Preparation:
e A known volume of urine is aliquoted.

o The sample is spiked with a known concentration of Bis(2-propylheptyl) Phthalate-d4 as
an internal standard.

o Enzymatic hydrolysis is performed to cleave glucuronide and sulfate conjugates of the
metabolites[5].

e The sample is then subjected to either solid-phase extraction (SPE) or liquid-liquid extraction
(LLE) to isolate and concentrate the analytes of interest.

3. Instrumental Analysis (GC-HRMS and HPLC-MS/MS):

o GC-HRMS: This technique provides high resolution and mass accuracy, which is crucial for
distinguishing DPHP metabolites from structurally similar isomers, such as those from di-iso-
decyl phthalate (DIDP)[6][8].

o HPLC-MS/MS: This method is also widely used for the sensitive and selective determination
of DPHP metabolites[6].

e The mass spectrometer is operated in a mode that allows for the detection and quantification
of the specific mass transitions of both the native metabolites and the deuterated internal
standard.

Quantitative Data from a Human Volunteer Study

In a study where five male volunteers were administered approximately 50 mg of DPHP-d4
orally, the following urinary excretion fractions were observed within 48 hours[5].
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Average Excretion (% of Administered

Metabolite

Dose)
oxo-MPHP-d4 13.5+4.0
OH-MPHP-d4 10.7 £ 3.6
cx-MPHxP-d4 0.48 £0.13
Total 24.7+7.6

The majority of these metabolites were excreted within the first 24 hours post-dose[5]. The
elimination half-lives for the three metabolites were found to be between 6 and 8 hours[5].

Conclusion

Bis(2-propylheptyl) Phthalate-d4 is an essential analytical tool for researchers and scientists
in the fields of toxicology, environmental health, and drug metabolism. Its use as an internal
standard enables the accurate and precise quantification of DPHP and its metabolites, which is
critical for assessing human exposure and understanding the toxicokinetics of this widely used
plasticizer. The detailed methodologies and data presented in this guide provide a solid
foundation for the design and execution of studies involving the analysis of DPHP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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